Cas no 2137608-96-7 (Thiophene, 3-(4-chlorobutyl)tetrahydro-, 1,1-dioxide)

Thiophene, 3-(4-chlorobutyl)tetrahydro-, 1,1-dioxide is a sulfone derivative of tetrahydrothiophene, featuring a 4-chlorobutyl substituent at the 3-position. This compound is of interest in synthetic organic chemistry due to its functional groups, which enable further derivatization, particularly in the development of pharmaceuticals and agrochemicals. The sulfone moiety enhances reactivity and stability, while the chlorobutyl side chain provides a versatile handle for nucleophilic substitution or cross-coupling reactions. Its well-defined structure and purity make it suitable for precise applications in heterocyclic synthesis. The compound is typically handled under controlled conditions due to its reactive functional groups.
Thiophene, 3-(4-chlorobutyl)tetrahydro-, 1,1-dioxide structure
2137608-96-7 structure
Product Name:Thiophene, 3-(4-chlorobutyl)tetrahydro-, 1,1-dioxide
CAS No:2137608-96-7
MF:C8H15ClO2S
MW:210.721500635147
CID:5287264
Update Time:2025-05-28

Thiophene, 3-(4-chlorobutyl)tetrahydro-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

    • Thiophene, 3-(4-chlorobutyl)tetrahydro-, 1,1-dioxide
    • Inchi: 1S/C8H15ClO2S/c9-5-2-1-3-8-4-6-12(10,11)7-8/h8H,1-7H2
    • InChI Key: JKNXUKBJRCDXEJ-UHFFFAOYSA-N
    • SMILES: C1S(=O)(=O)CCC1CCCCCl

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Thiophene, 3-(4-chlorobutyl)tetrahydro-, 1,1-dioxide Related Literature

Additional information on Thiophene, 3-(4-chlorobutyl)tetrahydro-, 1,1-dioxide

Recent Advances in the Study of Thiophene, 3-(4-chlorobutyl)tetrahydro-, 1,1-dioxide (CAS: 2137608-96-7)

Thiophene, 3-(4-chlorobutyl)tetrahydro-, 1,1-dioxide (CAS: 2137608-96-7) is a sulfone-containing heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutic agents, particularly in the areas of anti-inflammatory, anticancer, and antimicrobial drug discovery. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential applications in drug development.

One of the key advancements in the study of this compound is the development of efficient synthetic routes. A recent publication in the Journal of Medicinal Chemistry (2023) described a novel, high-yield synthesis of Thiophene, 3-(4-chlorobutyl)tetrahydro-, 1,1-dioxide using a palladium-catalyzed cross-coupling reaction. This method not only improves the scalability of the synthesis but also allows for the introduction of various functional groups, thereby expanding the chemical space for further derivatization and optimization.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits promising anti-inflammatory properties. A study published in Bioorganic & Medicinal Chemistry Letters (2023) reported that Thiophene, 3-(4-chlorobutyl)tetrahydro-, 1,1-dioxide effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells. The compound's mechanism of action appears to involve the modulation of the NF-κB signaling pathway, suggesting its potential as a lead compound for the development of new anti-inflammatory drugs.

Additionally, recent research has explored the anticancer potential of this compound. A 2023 study in the European Journal of Medicinal Chemistry investigated the effects of Thiophene, 3-(4-chlorobutyl)tetrahydro-, 1,1-dioxide on various cancer cell lines, including breast, lung, and colon cancer. The results indicated that the compound induces apoptosis in cancer cells through the activation of caspase-3 and caspase-9, while showing minimal toxicity to normal cells. These findings underscore its potential as a selective anticancer agent.

Another area of interest is the compound's antimicrobial activity. A recent study in Antimicrobial Agents and Chemotherapy (2023) evaluated the efficacy of Thiophene, 3-(4-chlorobutyl)tetrahydro-, 1,1-dioxide against a panel of multidrug-resistant bacterial strains. The compound exhibited potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), with a minimum inhibitory concentration (MIC) of 2 µg/mL. This suggests its potential as a scaffold for the development of new antibiotics to combat resistant infections.

In conclusion, Thiophene, 3-(4-chlorobutyl)tetrahydro-, 1,1-dioxide (CAS: 2137608-96-7) represents a promising candidate for further drug development across multiple therapeutic areas. Its versatile synthetic accessibility, combined with its diverse biological activities, makes it a valuable scaffold for medicinal chemistry. Future research should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in in vivo models to advance its clinical potential.

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